Cas no 122-20-3 (Triisopropanolamine)

• Product Name: Triisopropanolamine
• CAS No: 122-20-3
• MF: C₉H₂₁NO₃
• MW: 191.267943143845
• MDL: MFCD00004533
• CID: 36031
• PubChem ID: 24855404
• Update Time: 2026-04-22

Triisopropanolamine Chemical and Physical Properties

Names and Identifiers

• Tris(2-hydroxypropyl)amine
• AMIX TI
• 1,1',1''-NITRILOTRI-2-PROPANOL
• 1,1',1''-NITRILOTRIPROPAN-2-OL
• 1,1',1''-NITRILOTRIS(2-PROPANOL)
• 1,1',1''-NITROLOTRIPROPAN-2-OL
• NITRILOTRIPROPANOL
• TRIISOPROPANOLAMINE
• Triisopropanolamine (mixture of isomer)
• 1,1',1''-Nitrilotri(-2-propanol)
• 1-[bis(2-hydroxypropyl)amino]propan-2-ol
• Tris(2-hydroxypropyl)aMine
• Nitrilotripropanol (mixture of isomer)
• 2-Propanol,1,1',1''-nitrilotri- (6CI,8CI)
• CBA
• CBA (aminoalcohol)
• NSC 4010
• NTP
• TIPA
• Tri-2-propanolamine
• Tri-iso-propanolamine
• Tris(2-hydroxy-1-propyl)amine
• Tris(2-propanol)amine
• Trisisopropanol
• Tripropanolamine
• Trisopropanolamine
• Triisopropanolamin
• AMIX TI 85%
• 78-96-61,1’,1’’-
• 2-Propanol, 1,1',1''-nitrilotris-
• Caswell No. 891
• 2-Propanol, 1,1',1''-nitrilotri-
• 3,3',3''-Nitrilotri(2-propanol)
• EPA Pesticide Chemical Code 004209
• Tris(2hydroxy1propyl)amine
• 3,3''-Nitrilotri(2-propanol)
• AI3-01450
• 1,1''-Nitrilotris(2-propanol)
• CHEBI:170017
• NCGC00164112-01
• tris-(2-hydroxy-1-propyl)amine
• EINECS 204-528-4
• SCHEMBL28985
• Tox21_302748
• 2Propanol, 1,1',1''nitrilotri
• 1,1',1''Nitrilotris(2propanol)
• 1,1', 1''-Nitrilotri-2-propanol
• NCGC00256448-01
• Tris(2propanol)amine
• BRN 1071570
• TRIISOPROPANOLAMINE [INCI]
• 2-PROPANOL 1,1',1''-NITRILOTRI-
• 2-Propanol,1',1''-nitrilotri-
• 1,1''-Nitrilotri-2-propanol
• W9EN9DLM98
• HSDB 5593
• EC 204-528-4
• Q1729503
• D70439
• Tri2propanolamine
• 4-04-00-01680 (Beilstein Handbook Reference)
• CS-W010723
• UNICHEM TIPA
• CAS-122-20-3
• Tox21_201952
• NS00010227
• J-660022
• TRIS(2-HYDROXYPROPYL)AMINE [HSDB]
• Triisopropanolamine, 95%
• AKOS015965047
• CHEMBL1877948
• UNII-W9EN9DLM98
• NSC4010
• NSC-4010
• MFCD00004533
• DTXSID5021415
• 1,1',1''-Nitrilotris(propan-2-ol)
• 3,3',3'Nitrilotri(2propanol)
• WLN: QY1 & 1N1YQ1 & 1YQ1
• 122-20-3
• Tris(2hydroxypropyl)amine
• NCGC00259501-01
• 1,1',1''Nitrilotri2propanol
• DTXCID201415
• 2-Propanol,1',1''-nitrilotris-
• TiPlA
• LS-13727
• tris-(2-hydroxypropyl)amine
• Triisopropanolamine (mixture of isomers)
• tris(2-hydroxypropyl) amine
• trisisopropanolamine
• tris(isopropanol)amine
• 1,1',1''-nitrilotris-2-propanol
• 1,1',1'-Nitrilotripropan-2-ol
• CCRIS 4884
• 1,1',1''-Nitrilotris[2-propanol]
• 2Propanol, 1,1',1''nitrilotris
• propane, 1-di(2-hydroxypropyl)amino-2-hydroxy-
• EN300-8108474
• NCGC00164112-02
• AAA12220
• 204-528-4
• Triisopropanolamine

• MDL： MFCD00004533
• Inchi： 1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
• InChI Key： SLINHMUFWFWBMU-UHFFFAOYSA-N
• SMILES： OC(C)CN(CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 191.15200
• Monoisotopic Mass: 191.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Molecular Weight: 191.27
• Topological Polar Surface Area: 63.9

Experimental Properties

• Color/Form: White crystal or solid powder.
• Density: 1.0
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 305°C(lit.)
• Flash Point: Fahrenheit: 320 ° f
  Celsius: 160 ° c
  
• Refractive Index: 1.4200 (estimate)
• PH: 10.8 (100g/l, H2O, 20℃)
• Solubility: Soluble (NTP, 1992)
• Water Partition Coefficient: dissolution
• PSA: 63.93000
• LogP: -0.56920
• Freezing Point: 52℃
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, ethanol, ether, etc.
• Vapor Pressure: less than 0.01 mm Hg at 68 °F (NTP, 1992)

Triisopropanolamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H412
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S61
• RTECS：UB8750000
• Hazardous Material Identification：
• Safety Term：S26;S61
• Packing Group：III
• Explosive Limit：0.8-5.8%(V)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R36; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Triisopropanolamine

Triisopropanolamine (CAS No: 122-20-3) in Modern Chemical and Pharmaceutical Applications

Triisopropanolamine, commonly referred to by its chemical designation CAS No: 122-20-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical development, and industrial applications. This compound, characterized by its molecular formula C₆H₁₅NO₃, belongs to the class of tertiary amines and is widely recognized for its unique chemical properties and broad utility. The increasing demand for high-performance chemical intermediates has positioned Triisopropanolamine as a critical component in various advanced formulations.

The primary significance of CAS No: 122-20-3 lies in its role as a chelating agent and pH adjuster. Its ability to form stable complexes with metal ions makes it invaluable in processes requiring metal ion sequestration, such as in water treatment and metal extraction. Furthermore, its amine functionality allows for the adjustment of pH levels in solutions, making it a preferred choice in formulations where pH control is essential for stability and efficacy.

In the realm of pharmaceuticals, Triisopropanolamine has been increasingly utilized as an excipient in drug formulations. Recent studies have highlighted its potential in enhancing drug solubility and bioavailability, particularly for poorly soluble active pharmaceutical ingredients (APIs). The compound’s ability to form hydrogen bonds with both polar and non-polar molecules facilitates the creation of stable drug delivery systems. For instance, research published in the Journal of Pharmaceutical Sciences demonstrates the effectiveness of Triisopropanolamine in improving the dissolution rate of hydrophobic drugs, thereby accelerating their absorption and therapeutic efficacy.

The industrial applications of CAS No: 122-20-3 are equally noteworthy. In the production of surfactants and emulsifiers, this compound serves as a key intermediate that enhances the performance of these materials. Its compatibility with a wide range of other chemicals makes it a valuable building block in the synthesis of complex molecules. Moreover, its use as a corrosion inhibitor in industrial fluids has been explored extensively, contributing to the longevity and efficiency of machinery and equipment.

Recent advancements in green chemistry have also highlighted the environmental benefits of using Triisopropanolamine. Unlike some traditional chelating agents that require harsh conditions or generate hazardous byproducts, this compound offers a more sustainable alternative. Its biodegradability and low toxicity profile make it an attractive choice for applications where environmental impact is a critical consideration. For example, studies have shown that formulations containing Triisopropanolamine exhibit reduced ecological toxicity compared to conventional alternatives, aligning with global efforts to promote sustainable industrial practices.

The role of CAS No: 122-20-3 in research and development continues to evolve with emerging scientific discoveries. Researchers are exploring its potential applications in nanotechnology, where its ability to stabilize nanoparticles is being leveraged for drug delivery systems targeting specific diseases. Additionally, its use as a ligand in catalytic processes has opened new avenues for efficient chemical synthesis. The compound’s unique reactivity allows it to participate in various organic transformations, making it a valuable tool for synthetic chemists seeking innovative solutions.

In conclusion, Triisopropanolamine, identified by its CAS number 122-20-3, represents a cornerstone compound in modern chemical and pharmaceutical industries. Its multifaceted applications span from enhancing drug formulations to contributing to sustainable industrial practices. As research progresses, the potential uses of this versatile compound are expected to expand further, solidifying its importance in advancing scientific and technological innovations.